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Compound of Interest

Compound Name: Methyl 3-amino-4-methylbenzoate

Cat. No.: B096927 Get Quote

Safe Handling and Disposal of Methyl 3-amino-4-
methylbenzoate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling Methyl 3-amino-4-methylbenzoate, including detailed operational and disposal

plans to foster a secure research environment.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of a substance is the first step in

safe handling. The following table summarizes key quantitative data for Methyl 3-amino-4-
methylbenzoate.
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Property Value

CAS Number 18595-18-1

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Appearance White to cream Crystalline Powder

Melting Point -23°C (lit.)

Boiling Point 117°C/2mmHg (lit.)

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following PPE should be worn at all times when handling Methyl 3-amino-4-methylbenzoate:

Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or

NIOSH (US) standards are required.[1]

Hand Protection: Chemical-impermeable gloves that satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374 derived from it should be worn.[1] Gloves

must be inspected prior to use, and hands should be washed and dried after handling.[1]

Body Protection: Wear suitable protective clothing.[1] For significant exposure risk, fire/flame

resistant and impervious clothing is recommended.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator is necessary.[1] In case of inadequate ventilation, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol minimizes the risk of accidents and exposure. The

following workflow outlines the safe handling of Methyl 3-amino-4-methylbenzoate from

preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b096927?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.chemicalbook.com/msds/methyl-3-amino-4-methylbenzoate.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6111722&productDescription=METHL+4-AMINO-3-METHLBNZO+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b096927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Don PPE Ensure Ventilation

Handling

Spill Response

Weighing & Transfer

Storage

Label Container

Disposal

Segregate Waste

Reaction Setup

Work Area Cleanup

Click to download full resolution via product page

Safe handling workflow for Methyl 3-amino-4-methylbenzoate.

1. Preparation:
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Ensure the work area is well-ventilated.[1]

Verify that emergency exits and a risk-elimination area are established.[1]

Confirm that an eyewash station and safety shower are readily accessible.[2]

Don all required personal protective equipment as specified above.

2. Handling:

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition from electrostatic discharge.[1]

Wash hands thoroughly after handling the substance.[1]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from foodstuff containers and incompatible materials such as strong oxidizing

agents, acids, and bases.[1][3]

Emergency Preparedness Plan
In the event of an emergency, immediate and appropriate action is critical.

Spill Response:

Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[1]

Remove all sources of ignition.[1]

Ensure adequate ventilation.[1]

Wearing full PPE, collect the spilled material using spark-proof tools and place it in a

suitable, closed container for disposal.[1]
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Prevent the chemical from entering drains.[1]

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1] Do not use mouth-to-

mouth resuscitation if the victim ingested or inhaled the chemical.[1]

Skin Contact: Immediately take off contaminated clothing.[1] Wash the affected area with

soap and plenty of water and consult a doctor.[1]

Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes, removing

contact lenses if present and easy to do so.[1] Continue rinsing and consult a doctor.[1]

Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[1] Never give anything by

mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]

Disposal Plan
Proper disposal of chemical waste is crucial to protect the environment and comply with

regulations.

Waste Collection: Collect chemical waste in suitable, closed, and properly labeled

containers.[1] Adhered or collected material from spills should be promptly disposed of.[1]

Disposal Method: Dispose of the contents and container at an appropriate treatment and

disposal facility in accordance with all applicable laws and regulations.[1] Do not let the

chemical enter drains as discharge into the environment must be avoided.[1] Chemical

waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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